Cas no 1288987-92-7 (2',4'-Difluoro-5'-(trifluoromethyl)acetophenone)

• Product Name: 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone
• CAS No: 1288987-92-7
• MF: C₉H₅F₅O
• MW: 224.127420186996
• CID: 4586330
• Update Time: 2025-07-20

2',4'-Difluoro-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone
• Ethanone, 1-[2,4-difluoro-5-(trifluoromethyl)phenyl]-

• Inchi： 1S/C9H5F5O/c1-4(15)5-2-6(9(12,13)14)8(11)3-7(5)10/h2-3H,1H3
• InChI Key： ICSLKBMBPJFOOT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C(F)(F)F)=C(F)C=C1F)C

Additional information on 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone

Comprehensive Overview of 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone (CAS No. 1288987-92-7)

2',4'-Difluoro-5'-(trifluoromethyl)acetophenone (CAS No. 1288987-92-7) is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms, including a trifluoromethyl group, enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and specialty chemicals.

The compound's molecular structure, characterized by difluoro and trifluoromethyl substitutions, contributes to its lipophilicity and metabolic stability—key factors in the development of bioactive molecules. Recent studies highlight its potential in designing fluorinated pharmaceuticals, a trending topic in medicinal chemistry as fluorination improves drug efficacy and bioavailability. This aligns with the growing demand for high-performance chemical intermediates in the pharmaceutical sector, a frequent search query among professionals.

In agrochemical applications, 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone serves as a precursor for synthesizing advanced crop protection agents. The fluorine-rich moiety is known to enhance pesticidal activity, addressing the need for sustainable agrochemicals—a hot topic in environmental science. Its role in developing next-generation pesticides resonates with current discussions on reducing environmental impact while maintaining agricultural productivity.

From a synthetic perspective, the compound's electron-withdrawing groups facilitate selective reactions, making it a versatile building block for organofluorine chemistry. This aligns with industry trends favoring tailored fluorination techniques, often searched by chemists optimizing reaction pathways. Its compatibility with cross-coupling reactions and nucleophilic substitutions further broadens its utility in custom synthesis projects.

Quality and purity are critical for CAS No. 1288987-92-7, as impurities can affect downstream applications. Analytical techniques like HPLC and NMR are commonly employed to verify its specifications, a detail frequently queried by quality control professionals. Suppliers emphasizing high-purity grades cater to laboratories and industries requiring stringent standards, reflecting the market's focus on reliable chemical sourcing.

In material science, the compound's thermal stability and fluorine content make it a candidate for advanced polymer modifications. This intersects with the rising interest in fluoropolymer materials, particularly in electronics and coatings. Such applications are often explored in forums discussing innovative material design, highlighting the compound's multidisciplinary relevance.

Regulatory compliance is another area of interest for users researching 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone. While not classified as hazardous under major frameworks, proper handling protocols are recommended—a point emphasized in chemical safety guidelines searches. This underscores the importance of transparency in MSDS documentation, a priority for responsible chemical management.

In summary, 2',4'-Difluoro-5'-(trifluoromethyl)acetophenone (CAS No. 1288987-92-7) exemplifies the intersection of fluorine chemistry and industrial innovation. Its applications span pharmaceuticals, agrochemicals, and materials, addressing contemporary needs like drug optimization and eco-friendly pesticides. As research advances, this compound is poised to remain a focal point in specialty chemical development, meeting both scientific and market demands.